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Compound of Interest

Compound Name: aquaporin 3

Cat. No.: B1175181 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Aquaporin 3 (AQP3). The following procedures

are designed to ensure the safe handling and disposal of AQP3, minimizing risks and

establishing clear operational protocols.

I. Personal Protective Equipment (PPE)
When handling Aquaporin 3, particularly in its purified or concentrated forms, adherence to

standard laboratory safety protocols is essential. Although AQP3 is not classified as a

hazardous substance, the potential for irritation and unknown long-term effects necessitates

the use of appropriate personal protective equipment.

Table 1: Recommended Personal Protective Equipment for Handling Aquaporin 3
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PPE Category Item Specifications and Use

Hand Protection Nitrile or Butyl Gloves

Wear protective gloves made

of nitrile or butyl rubber (>0.11

mm thickness) to prevent skin

contact.[1] Change gloves

immediately if they become

contaminated.

Eye Protection Safety Goggles

Use tight-fitting safety goggles

to protect against splashes

when handling liquid solutions

of AQP3.[1] A face shield may

be used in addition to goggles

for maximum protection.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect skin

and clothing from accidental

spills.

Respiratory Protection Not Generally Required

Under normal handling

conditions in a well-ventilated

area, respiratory protection is

not necessary. If aerosols are

generated, consider working in

a biological safety cabinet.

II. Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of Aquaporin 3 and

ensuring a safe laboratory environment.

A. Reconstitution and Storage

Recombinant AQP3 is often supplied in a lyophilized form.

Reconstitution: Reconstitute the lyophilized protein in deionized sterile water to a

concentration of 0.1-1.0 mg/mL.[2] To enhance stability, 5-50% glycerol can be added to the
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final solution.[2]

Short-term Storage: Store working aliquots at 4°C for up to one week.[2]

Long-term Storage: For long-term storage, aliquot the reconstituted protein and store at

-20°C or -80°C.[2] Avoid repeated freeze-thaw cycles.[2] The shelf life of the lyophilized form

is generally 12 months at -20°C/-80°C, while the liquid form is stable for 6 months at the

same temperatures.[2]

Table 2: Storage Conditions for Aquaporin 3

Form Storage Temperature Duration

Lyophilized -20°C / -80°C 12 months

Liquid 4°C Up to 1 week

Liquid -20°C / -80°C 6 months

B. General Handling

Work in a clean, designated area.

Avoid generating aerosols.

Use sterile pipette tips and tubes to prevent contamination.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.[3]

III. Spill and Exposure Procedures
In the event of a spill or exposure, immediate action is necessary to mitigate any potential

harm.

Table 3: Emergency Procedures for Aquaporin 3 Spills and Exposure
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Incident Procedure

Skin Contact

Remove contaminated clothing and wash the

affected skin area with soap and water.[1] If

irritation persists, seek medical attention.[1]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.

[1] Remove contact lenses if present and easy

to do. Seek medical attention if irritation

persists.[1]

Ingestion

Rinse the mouth with water and drink plenty of

water.[1] Do not induce vomiting. Seek medical

advice if discomfort occurs.[1]

Spill

Absorb the spill with an inert material (e.g.,

sand, vermiculite). Collect the absorbed material

and contaminated items into a suitable container

for disposal.[4] Clean the spill area with a

suitable disinfectant or detergent. Ventilate the

area if necessary.

IV. Disposal Plan
All materials that come into contact with Aquaporin 3 should be considered potentially

contaminated and disposed of according to institutional and local regulations for biological

waste.

Liquid Waste: Collect all liquid waste containing AQP3 in a designated, leak-proof container.

Solid Waste: Dispose of all contaminated solid waste, including gloves, pipette tips, and

tubes, in a biohazard waste bag.

Decontamination: Decontaminate all reusable equipment that has come into contact with

AQP3 using a suitable laboratory disinfectant.

Labeling: All waste containers must be clearly labeled as "Biohazardous Waste" or as

required by your institution's policies.
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V. Experimental Workflow
The following diagram outlines a general workflow for handling Aquaporin 3 from receipt to

disposal, emphasizing key safety and handling steps.
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General Workflow for Handling Aquaporin 3

Preparation

Storage

Experimental Handling

Disposal

Receive Lyophilized AQP3

Reconstitute in Sterile Water/Glycerol

Aliquot for Storage

Short-term Storage (4°C)

Working Aliquots

Long-term Storage (-20°C / -80°C)

Stock Aliquots

Perform Experiment

Collect Liquid Waste Collect Solid Waste Decontaminate Equipment

Dispose as Biohazardous Waste

Reuse

Click to download full resolution via product page

Caption: Workflow for Aquaporin 3 handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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